
Solubility and stability of cyclohexanone oxime
in various solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B123875 Get Quote

An In-depth Technical Guide to the Solubility and Stability of Cyclohexanone Oxime

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Cyclohexanone oxime (CAS No. 100-64-1) is a pivotal organic compound, primarily serving

as an intermediate in the industrial synthesis of ε-caprolactam, the monomer for Nylon 6.[1][2]

[3] Its physical and chemical properties, particularly its solubility and stability, are of paramount

importance for process optimization, formulation development, safety, and analytical method

development. This technical guide provides a comprehensive overview of the solubility and

stability of cyclohexanone oxime in various solvents and conditions, complete with

experimental protocols and logical workflows.

Physicochemical Properties of Cyclohexanone
Oxime
A foundational understanding of the physicochemical properties of cyclohexanone oxime is

essential for interpreting its behavior in different solvent systems and under various

environmental stressors.
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Property Value Reference(s)

Chemical Formula C₆H₁₁NO [3]

Molar Mass 113.16 g/mol [1][3]

Appearance
White crystalline solid,

hexagonal prisms
[1][4][5]

Melting Point 88 to 91 °C (190 to 196 °F) [3]

Boiling Point 204 to 210 °C (399 to 410 °F) [1][3]

Flash Point 90 - 110 °C (194 - 230 °F) [1][3]

pKa ~12.42 [2]

LogP (Octanol/Water) 1.265 [2]

Solubility Profile
The solubility of cyclohexanone oxime is dictated by its molecular structure, which features a

polar hydroxylamino group (-C=N-OH) and a nonpolar six-carbon aliphatic ring. This

amphiphilic nature allows for solubility in both polar and nonpolar solvents.

Quantitative Solubility Data
The following table summarizes the available quantitative and qualitative solubility data for

cyclohexanone oxime in various solvents.
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Solvent Solubility Value Temperature (°C) Reference(s)

Water 16 g/kg (~1.6 g/100g ) 25 [3][6]

17.7 g/L Not Specified [2]

<0.1 g/100 mL 20 [2][7][8]

Ethanol Soluble Not Specified [1][2][4][5][7]

Methanol Soluble Not Specified [5][7]

Diethyl Ether Soluble Not Specified [5][7]

Petroleum Ether
Used for

recrystallization
Not Specified [5]

Acetone Soluble Not Specified [4]

Toluene
Sufficiently soluble for

industrial extraction
70 - 80 [9]

Other Organic

Solvents
Soluble Not Specified [10]

Note: The conflicting data for water solubility may be due to differences in experimental

methods or purity of the compound. It is recommended to determine solubility experimentally

for specific applications.

Stability Profile
Cyclohexanone oxime is generally stable under standard storage conditions but can degrade

under specific chemical and physical stresses. Understanding its stability is critical for ensuring

its quality and for safe handling, especially during manufacturing and storage.

Summary of Stability Conditions
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Condition Observation Reference(s)

Temperature
Stable when stored below

+30°C.
[1][2]

Decomposes when heated,

emitting toxic fumes of nitrogen

oxides.

[2]

Violent reaction with fuming

sulfuric acid at temperatures

>150°C (302°F).

[1][5][8]

Light

Aqueous solutions are stable

for at least 5 days when

exposed to light.

[4]

Recommended to store

solutions protected from light

for long-term stability (up to 4

weeks at 5°C).

[4]

pH / Chemical

Hydrolyzes in the presence of

acid (e.g., acetic acid) to revert

to cyclohexanone.

[3]

Undergoes acid-catalyzed

Beckmann rearrangement

(e.g., with sulfuric acid) to form

ε-caprolactam.

[3]

Incompatible Materials
Strong Oxidizing Agents:

Incompatible.
[1][2]

Fuming Sulfuric Acid (Oleum):

Reacts violently at elevated

temperatures.

[1][5][8]

Other Hazards Explosions or violent

decompositions have occurred

during distillation of aldoximes,

potentially due to peroxide

[5]
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formation, especially in the

presence of acid.

Key Degradation and Reaction Pathways
The primary reactions involving cyclohexanone oxime are the acid-catalyzed Beckmann

rearrangement and hydrolysis.

Beckmann Rearrangement

Hydrolysis

Cyclohexanone Oxime

ε-Caprolactam

  H₂SO₄ (Acid Catalyst)  

Cyclohexanone

  H₃O⁺ (Acidic Water)  

Hydroxylamine

Click to download full resolution via product page

Key reaction pathways for cyclohexanone oxime.

Experimental Protocols
Detailed and reproducible experimental protocols are crucial for assessing the solubility and

stability of cyclohexanone oxime in a research or quality control setting.
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Protocol 1: Solubility Determination (Shake-Flask
Method)
This protocol outlines a standard procedure for determining the solubility of cyclohexanone
oxime in a given solvent.

Workflow for solubility determination.

Methodology Details:

Materials: Cyclohexanone oxime (≥99% purity), selected solvent (analytical grade),

volumetric flasks, analytical balance, constant temperature shaker/bath, centrifuge, syringe

filters (e.g., 0.45 µm PTFE for organic solvents), validated analytical instrument (GC or

HPLC).

Procedure:

Add an excess amount of solid cyclohexanone oxime to a flask containing a known

volume of the solvent. The excess should be sufficient to ensure undissolved solid

remains after equilibration.

Seal the flask and place it in a temperature-controlled shaker or water bath. Agitate at a

constant speed for a period sufficient to reach equilibrium (typically 24 hours).

After equilibration, stop agitation and allow the solid to settle. To ensure complete

separation of the solid from the liquid phase, the supernatant can be centrifuged or

filtered.

Carefully extract a precise aliquot of the clear, saturated solution. Immediately dilute this

aliquot with a known mass or volume of an appropriate solvent to prevent precipitation.

Quantify the concentration of cyclohexanone oxime in the diluted sample using a pre-

validated analytical method, such as Gas Chromatography (GC) or High-Performance

Liquid Chromatography (HPLC).[4][11][12]

Calculate the solubility by back-calculating the concentration in the original undiluted

supernatant, expressing the result in units such as g/100 mL or mg/L.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b123875?utm_src=pdf-body
https://www.benchchem.com/product/b123875?utm_src=pdf-body
https://www.benchchem.com/product/b123875?utm_src=pdf-body
https://www.benchchem.com/product/b123875?utm_src=pdf-body
https://www.benchchem.com/product/b123875?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/st_rpts/tox050.pdf
https://www.rsc.org/suppdata/c9/cc/c9cc09840b/c9cc09840b1.pdf
https://lhjyhxfc.mat-test.com/article/doi/10.11973/lhjy-hx202110007
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Stability-Indicating Study
This protocol describes a forced degradation study to assess the stability of cyclohexanone
oxime and develop a stability-indicating analytical method.

Workflow for a stability-indicating study.

Methodology Details:

Objective: To identify potential degradation products and establish an analytical method

capable of quantifying cyclohexanone oxime in the presence of these degradants.

Materials: Cyclohexanone oxime, HPLC-grade solvents, hydrochloric acid, sodium

hydroxide, hydrogen peroxide, HPLC system with a photodiode array (PDA) detector.

Procedure:

Stress Conditions: Expose solutions of cyclohexanone oxime to a range of forced

degradation conditions as outlined in the workflow diagram (acidic, basic, oxidative,

thermal, and photolytic).[13][14] The conditions (temperature, time, reagent concentration)

should be adjusted to achieve partial degradation (e.g., 5-20% loss of the parent

compound).

Sample Analysis: At appropriate time points, withdraw samples, neutralize if necessary,

and dilute to a suitable concentration. Analyze by a suitable HPLC method. An unstressed

sample should be analyzed concurrently as a control.

Method Development: The HPLC method should be developed to achieve baseline

separation between the parent cyclohexanone oxime peak and all degradation product

peaks. A C18 column with a mobile phase of acetonitrile and water (with an acid modifier

like formic or phosphoric acid) is a common starting point.

Specificity and Validation: The method's ability to specifically measure the analyte in the

presence of degradants is confirmed by assessing peak purity using a PDA detector. The

complete analytical method should then be validated according to ICH guidelines for

parameters such as accuracy, precision, linearity, and robustness.[15][16]
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Conclusion
This guide provides essential data and protocols regarding the solubility and stability of

cyclohexanone oxime. It is moderately soluble in water and highly soluble in common organic

solvents like ethanol and ether. The compound is stable under ambient storage conditions but

is susceptible to degradation via hydrolysis and the Beckmann rearrangement under acidic

conditions and at elevated temperatures. The provided experimental workflows serve as a

robust starting point for researchers and professionals in developing processes and analytical

methods for this industrially significant compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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